1-Benzhydryl-3-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)urea

• IUPAC Name: 1-benzhydryl-3-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]urea
• InChI: InChI=1S/C24H22N4O4/c1-30-19-13-18(14-20(15-19)31-2)22-27-28-24(32-22)26-23(29)25-21(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-15,21H,1-2H3,(H2,25,26,28,29)
• InChI Key: FTUYTDQLAKVUPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4)OC
• Molecular Formula: C24H22N4O4
• Molecular Weight: 430.5 g/mol

Description

1-Benzhydryl-3-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)urea, also known as BDOU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BDOU has been found to possess unique biochemical and physiological properties that make it a valuable tool for investigating various biological processes.

Scientific Research Applications

Chemical Synthesis and Reactivity

The research into oxadiazole derivatives showcases their chemical reactivity and potential for creating novel compounds. For example, the study by D’Anna et al. (2011) explored the acid- and base-catalyzed rearrangement of arylhydrazones of 5-amino-3-benzoyl-1,2,4-oxadiazole, shedding light on the chemical reactivity of oxadiazole derivatives in different solvents and under various conditions, which can be crucial for synthetic chemistry applications (D’Anna, Frenna, Ghelfi, Marullo, & Spinelli, 2011).

Antioxidant Activity

George et al. (2010) synthesized derivatives involving oxadiazole and evaluated their antioxidant activity. This indicates the potential of oxadiazole derivatives in the development of antioxidant agents, which could be relevant for pharmaceuticals and materials science (George, Sabitha, Kumar, & Ravi, 2010).

Structural Analysis

The crystal structure analysis of related compounds, such as performed by Li Zhong et al. (1999) on an insect-growth-regulator involving a 1,3,4-oxadiazol-2-yl moiety, helps in understanding the molecular configuration and potential interactions of these compounds, which is fundamental for designing targeted chemical entities with desired properties (Li Zhong, Zhuang, Song, Qian, & S. Jie, 1999).

Pharmacological Applications

Synthesis and biological evaluation studies, such as those by Esteves-Souza et al. (2006), explore the creation of new compounds with potential pharmacological activities. Their work on urea and thiourea derivatives highlights the broader applicability of these chemical frameworks in developing antimicrobial and antiproliferative agents, suggesting a pathway for the design of new drugs (Esteves-Souza, Pissinate, Nascimento, Grynberg, & Echevarria, 2006).